Cas no 868674-55-9 (2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868674-55-9
• MF: C₁₈H₁₃FN₂O₂S
• MW: 340.371426343918
• CID: 6438206
• Update Time: 2025-05-30

2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, 2-fluoro-N-[4-methoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C18H13FN2O2S/c1-3-11-21-16-14(23-2)9-6-10-15(16)24-18(21)20-17(22)12-7-4-5-8-13(12)19/h1,4-10H,11H2,2H3
• InChI Key： PFAYOPPAABYRKO-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(OC)C=CC=C2S1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 505.5±60.0 °C(Predicted)
• pka: -3.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868674-55-9) and Its Emerging Applications in Chemical Biology

The compound 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 868674-55-9, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative combines a unique structural framework with a diverse array of functional groups, making it a promising candidate for further exploration in drug discovery and molecular interactions.

At the core of this compound's structure lies a benzothiazole core, a scaffold widely recognized for its biological activity and versatility in medicinal chemistry. The benzothiazole moiety is flanked by an N-(benzamide) group and a propargyl substituent, which introduces both electrophilic and nucleophilic sites for potential chemical modifications. Additionally, the presence of a fluoro atom at the 2-position of the benzene ring adds another layer of complexity, influencing both the electronic properties and metabolic stability of the molecule.

The 4-methoxy group further enhances the compound's pharmacophoric potential by introducing a hydrophobic pocket and modulating electronic distribution. This combination of structural features suggests that 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may exhibit interactions with biological targets such as enzymes or receptors, making it a valuable tool for studying protein-ligand binding mechanisms.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds like this one with specific targeting capabilities. The fluoro substituent, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug molecules. By integrating machine learning models with traditional pharmacophore modeling, scientists can optimize the structure of such compounds to improve their efficacy and selectivity.

In the context of drug development, the propargyl group serves as a versatile handle for further functionalization. This allows for the introduction of additional moieties such as peptidomimetics or other bioactive units through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. Such modifications can expand the therapeutic applications of this compound by tailoring its pharmacological profile to specific diseases or biological pathways.

One of the most exciting aspects of this molecule is its potential in modulating biological pathways associated with inflammation and cancer. The benzothiazole scaffold is well-documented for its anti-inflammatory properties, while the amide bond introduces hydrogen bonding capabilities that can enhance interactions with biological targets. Furthermore, the fluoro atom's ability to influence metabolic pathways suggests that this compound could be used to develop drugs with improved bioavailability and reduced toxicity.

Current research in chemical biology is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs) without relying on traditional pharmacophores like hydrogen bonds or hydrophobic pockets. The unique structural features of 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide make it an ideal candidate for exploring alternative binding mechanisms. For instance, the combination of aromatic rings and electrophilic centers could allow it to engage in π-stacking interactions or electrostatic bindings with target proteins.

The synthesis of this compound also presents an opportunity for methodological innovation. The use of modern catalytic systems has enabled more efficient and sustainable approaches to constructing complex heterocyclic frameworks. For example, transition-metal-catalyzed reactions can be employed to introduce the propargyl group and other functional units with high selectivity and yield. Such advancements not only streamline the synthetic process but also reduce waste generation, aligning with green chemistry principles.

Evaluation of this compound's biological activity has already begun in several research laboratories. Preliminary studies suggest that it exhibits promising interactions with enzymes involved in metabolic pathways relevant to cancer progression. Additionally, its ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for topical applications or oral formulations. These findings underscore the importance of exploring novel molecular architectures in drug discovery efforts.

The role of computational tools in predicting biological activity cannot be overstated. By leveraging datasets from high-throughput screening (HTS) experiments and integrating them with molecular docking simulations, researchers can prioritize compounds like this one for further experimental validation. Such an approach not only accelerates the drug discovery process but also minimizes costs associated with laboratory-based assays.

Looking ahead, the future applications of 2-fluoro-N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide are likely to expand as more research is conducted into its pharmacological properties. Its unique structural features offer a rich ground for exploration in various therapeutic areas, including oncology, neurology, and immunology. As our understanding of biological systems continues to grow, so too will our ability to design molecules that precisely target disease-causing mechanisms.

In conclusion, 868674‐55‐9 represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its combination of functional groups—such as the benzothiazole core, fluoro, methoxy, propargyl, and amide—makes it a versatile tool for studying molecular interactions and developing new therapeutic agents. With ongoing advancements in synthetic chemistry, computational biology, and drug discovery methodologies, 868674‐55‐9 is poised to play an important role in future medical innovations.